molecular formula C₁₁H₁₄D₄O B1162655 2-Hexylidenecyclopentanone-d4

2-Hexylidenecyclopentanone-d4

Cat. No.: B1162655
M. Wt: 170.28
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hexylidenecyclopentanone-d4 is a deuterated cyclic ketone derivative characterized by a hexylidene substituent and four deuterium atoms replacing hydrogen atoms in its structure. The deuterium labeling (denoted by "-d4") enhances its utility in advanced research applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic tracing studies, where isotopic stability and distinct spectral signatures are critical . The compound is commercially available at a premium price (€3,864.00 for 25 mg), reflecting the complexity of its synthesis and purification . Its structure combines a cyclopentanone core with a hexylidene side chain, making it a valuable intermediate in organic synthesis and mechanistic studies.

Properties

Molecular Formula

C₁₁H₁₄D₄O

Molecular Weight

170.28

Synonyms

2-Hexylidene-cyclopentanone-d4;  2-(Hexylidene)-1-cyclopentanone-d4;  2-Hexylidenecyclopentanone-d4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Deuterated Compounds

Below is a comparative analysis:

Table 1: Key Properties of Selected Deuterated Compounds

Compound Name Deuterium Substitution Molecular Class Price (per mg) Typical Applications
2-Hexylidenecyclopentanone-d4 d4 Cyclic Ketone €154.56 NMR spectroscopy, Metabolic studies
1,2-Propylene-d6 Carbonate d6 Carbonate Ester €1,594.00 Electrolyte research, Solvent studies
Bromoethane-1,2,2-d3 d3 Haloalkane €9.40 Reaction mechanism tracing

Key Observations:

  • Structural Diversity: Unlike 1,2-Propylene-d6 Carbonate (a carbonate ester) and Bromoethane-d3 (a simple haloalkane), this compound features a cyclic ketone backbone, which influences its reactivity and suitability for studying ring-opening reactions or steric effects in organic frameworks.
  • Deuterium Content: The d4 labeling in this compound provides sufficient isotopic contrast for NMR without significantly altering molecular weight, whereas d6-labeled compounds like 1,2-Propylene-d6 Carbonate may be preferred for solvent studies requiring high deuterium enrichment.
  • Cost Implications: The high price of this compound (€154.56/mg) compared to Bromoethane-d3 (€9.40/mg) underscores the challenges in synthesizing complex deuterated cyclic structures versus simpler linear molecules.

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